Cas no 2448267-18-1 (2-Methyl-1-(oxetan-3-yl)piperazine bis(2,2,2-trifluoroacetate))

• Product Name: 2-Methyl-1-(oxetan-3-yl)piperazine bis(2,2,2-trifluoroacetate)
• CAS No: 2448267-18-1
• MF: C₁₂H₁₈F₆N₂O₅
• MW: 384.272144794464
• CID: 6794995
• PubChem ID: 126961402
• Update Time: 2025-06-08

2-Methyl-1-(oxetan-3-yl)piperazine bis(2,2,2-trifluoroacetate) Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(oxetan-3-yl)piperazine bis(2,2,2-trifluoroacetate)
• 2448267-18-1
• D77548
• 1776946-72-5
• BWC94672
• CS-W000098
• AMY37311
• 2-methyl-1-(oxetan-3-yl)piperazinebis(2,2,2-trifluoroacetate)
• 2-methyl-1-(oxetan-3-yl)piperazine;2,2,2-trifluoroacetic acid
• 2-Methyl-1-(oxetan-3-yl)piperazine bis(2,2,2-trifluoroacetate)

• Inchi： 1S/C8H16N2O.2C2HF3O2/c1-7-4-9-2-3-10(7)8-5-11-6-8;2*3-2(4,5)1(6)7/h7-9H,2-6H2,1H3;2*(H,6,7)
• InChI Key： QXEODUORNRQNLD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.O1CC(C1)N1CCNCC1C

Computed Properties

• Exact Mass: 384.11199065g/mol
• Monoisotopic Mass: 384.11199065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1Ų

Additional information on 2-Methyl-1-(oxetan-3-yl)piperazine bis(2,2,2-trifluoroacetate)

Introduction to 2-Methyl-1-(oxetan-3-yl)piperazine bis(2,2,2-trifluoroacetate) (CAS No. 2448267-18-1)

2-Methyl-1-(oxetan-3-yl)piperazine bis(2,2,2-trifluoroacetate), identified by its CAS number 2448267-18-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an oxetane ring and bis(2,2,2-trifluoroacetate) substituents, contribute to its distinct chemical properties and make it a subject of interest for medicinal chemists and biologists.

The oxetan-3-yl moiety in the molecular structure introduces a strained three-membered ring, which can influence the compound's reactivity and interactions with biological targets. This structural characteristic is often exploited to enhance binding affinity or modulate pharmacokinetic profiles. In contrast, the bis(2,2,2-trifluoroacetate) group adds fluorine atoms to the molecule, a common strategy in drug design to improve metabolic stability and lipophilicity. These modifications make 2-Methyl-1-(oxetan-3-yl)piperazine bis(2,2,2-trifluoroacetate) a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the combination of an oxetane ring and piperazine core can lead to enhanced binding interactions with certain enzymes and receptors. For instance, computational simulations suggest that this compound may exhibit inhibitory effects on enzymes involved in neurotransmitter pathways, making it a potential candidate for treating neurological disorders.

Moreover, the fluorinated substituents in bis(2,2,2-trifluoroacetate) are known to improve the pharmacokinetic properties of drug candidates by increasing their resistance to enzymatic degradation. This feature is particularly valuable in developing long-acting medications that require fewer dosing regimens. The structural rigidity provided by the oxetane ring further enhances these properties by reducing conformational flexibility and stabilizing the active conformation of the molecule.

In clinical research settings, CAS No. 2448267-18-1 has been explored as a potential therapeutic agent for various conditions. Preliminary studies indicate that it may have applications in treating cognitive disorders by modulating neurotransmitter release or receptor activity. The compound's ability to cross the blood-brain barrier efficiently is another advantageous property that could facilitate its use in central nervous system (CNS) therapies.

The synthesis of 2-Methyl-1-(oxetan-3-yl)piperazine bis(2,2,2-trifluoroacetate) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry and catalytic methods have been employed to optimize the production process. These methods not only improve efficiency but also minimize waste generation, aligning with modern green chemistry principles.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial for pharmaceutical compounds like this one. Rigorous quality control measures must be implemented throughout the synthesis and purification process to guarantee consistency and safety for potential clinical use. Collaborative efforts between synthetic chemists and regulatory experts are essential to navigate the complex requirements imposed by drug approval agencies.

The growing interest in fluorinated compounds in drug development underscores their significance in modern medicine. The unique electronic properties of fluorine atoms can alter metabolic pathways and enhance drug efficacy. As research continues to uncover new applications for molecules like CAS No. 2448267-18-1, their role in addressing unmet medical needs is likely to expand.

In conclusion, 2-Methyl-1-(oxetan-3-yl)piperazine bis(2,2,2-trifluoroacetate) represents a fascinating example of how structural modifications can lead to novel pharmacological entities with potential therapeutic benefits. Its combination of an oxetane ring and fluorinated substituents makes it a compelling candidate for further exploration in pharmaceutical research. As scientists continue to unravel its biological activities and optimize its synthetic pathways, this compound holds promise for contributing to advancements in medicine.